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Compound of Interest

Compound Name: Luminol-13C4

CAS No.: 1189931-96-1

Cat. No.: B562460

Get Quote

Status:NON-RADIOACTIVE STABLE ISOTOPE Primary Hazard: Chemical Irritant / Reactivity

with Oxidizers RCRA Classification: Non-listed (Characteristic determination required based on

mixtures)

Critical Operational Warning: Although Luminol-13C4 contains Carbon-13, it is a stable isotope

and emits no ionizing radiation.[1]

DO NOT dispose of this in radioactive waste streams (unless mixed with other radiolabels).

Doing so will incur unnecessary costs and regulatory audits.

DO NOT mix Luminol-13C4 waste with strong oxidizers (Hydrogen Peroxide, Bleach) in a

closed waste container.[1] This generates nitrogen gas (

) and heat, creating a pressure explosion hazard.[1]

Part 2: Chemical Profile & Hazard Assessment
To ensure safe handling, you must distinguish the specific hazards of the reagent from the

misconceptions surrounding its isotopic label.[1]
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Feature
Luminol-13C4
Specification

Disposal Implication

CAS Number
1189931-96-1 (Labeled) / 521-

31-3 (Unlabeled)

Use unlabeled CAS for general

waste profiling if specific CAS

is not in vendor system.

Isotope Type
Stable Carbon-13 (

)

No decay. Dispose as standard

chemical waste.

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit. 2

(H319)

Requires double-bagging or

rigid containment.[1]

Reactivity High sensitivity to Oxidizers Strict Segregation Required.

Physical State Pale yellow powder / Solid
Dust control measures

required during disposal.

Part 3: Pre-Disposal Segregation Protocol
Effective disposal begins at the bench. You must segregate waste streams to prevent

accidental chemiluminescence or pressurization.

The Oxidizer Separation Rule
Luminol's utility comes from its reaction with oxidizers (peroxides, cyano-compounds, iron

catalysts).[1]

Risk: Mixing unreacted Luminol-13C4 stock with oxidizer waste causes rapid gas evolution (

).

Action: Maintain a dedicated "Reducing/Organic" waste stream for Luminol. Keep "Oxidizer"

waste separate.

Isotope Identification
Labeling: Mark containers clearly as "Contains Stable Isotopes (13C)."

Why: prevents safety officers from confusing "C-13" with "C-14" (Radioactive).
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Part 4: Disposal Workflows (Visualized)
Workflow A: Waste Stream Decision Matrix
This logic gate ensures the material ends up in the correct regulatory stream.

Waste: Luminol-13C4

Physical State?

Solid / Powder Liquid SolutionContaminated Debris
(Gloves, Weigh Boats)

Hazardous Solid Waste
(Label: Irritant)

Double Bag

Solvent Type? CRITICAL: Do NOT mix with
Oxidizers (Bleach/H2O2)

Aqueous (pH 5-9) Organic Solvent
(DMSO, MeOH)

Aqueous Waste
(Check Local Sewer Limits)

If <1% & Local Regs Permit
Else: Chemical Waste

Organic Solvent Waste
(Halogenated/Non-Halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Luminol-13C4 waste based on physical state and

solvent composition.

Part 5: Step-by-Step Disposal Procedures
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Scenario 1: Solid Waste (Expired Powder or Spills)
Containment: Collect powder using a dedicated brush and pan. Do not generate dust.[2][3]

[4][5][6][7]

Packaging: Place in a clear polyethylene bag (minimum 4 mil thickness).

Secondary Containment: Place the sealed bag into a wide-mouth HDPE jar.

Labeling: Apply a hazardous waste label.

Constituents: "Luminol-13C4 (Solid)."[5]

Hazard Check: "Irritant."[7]

Disposal: Transfer to your facility's Central Accumulation Area (CAA).

Scenario 2: Liquid Waste (Stock Solutions in
DMSO/NaOH)
Luminol is often dissolved in DMSO or basic buffers (NaOH/Na2CO3).

Compatibility Check: Ensure the waste container is compatible with the solvent (e.g., HDPE

is resistant to NaOH; Glass is preferred for some organics).

Transfer: Pour into the "Basic/Organic" waste stream.

pH Verification: If the solution is highly alkaline (pH > 12.5), mark the waste tag with

"Corrosive (D002)."

Cap Venting: If there is any chance oxidizers are present, use a vented cap (e.g., Nalgene

Vented Closure) to prevent pressure buildup.[1]

Scenario 3: Empty Containers (High Value Recovery)
Because Luminol-13C4 is a high-cost reagent, "empty" vials are common.[1]

Triple Rinse: Rinse the vial three times with a compatible solvent (e.g., Water or Methanol).
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Rinsate Disposal: Collect the rinsate into the appropriate liquid waste container (see

Scenario 2).

Defacing: Deface the label, specifically crossing out "Luminol" and any hazard symbols.

Glass Disposal: Dispose of the clean, defaced vial in the "Broken Glass/Sharps" container

(unless P-listed, which Luminol is not).[1]

Part 6: Emergency Response (Spills)
In the event of a powder spill, speed and containment are vital to prevent respiratory exposure.

[1]

1. Evacuate & PPE
(Nitrile Gloves, Goggles, N95)

2. Containment
Cover with damp paper towels

to prevent dust

3. Cleanup
Scoop material into

disposal bag

4. Decontamination
Wipe surface with

soap & water

Click to download full resolution via product page

Figure 2: Workflow for safely managing a dry powder spill of Luminol-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b562460/docs?utm_src=pdf-body-img#part-1-core-directive-executive-safety-summary
https://www.benchchem.com/product/b562460/docs?utm_src=pdf-body#part-1-core-directive-executive-safety-summary
https://www.benchchem.com/product/b562460/docs?utm_src=pdf-body#part-1-core-directive-executive-safety-summary
https://nems.nih.gov/Documents/NIA%20Waste%20Guide.pdf
https://www.benchchem.com/product/b562460?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Waste Code [rcrainfo.epa.gov]

2. carlroth.com:443 [carlroth.com:443]

3. cdhfinechemical.com [cdhfinechemical.com]

4. edvotek.com [edvotek.com]

5. southernbiological.com [southernbiological.com]

6. resources.finalsite.net [resources.finalsite.net]

7. sds.chemtel.net [sds.chemtel.net]

8. nems.nih.gov [nems.nih.gov]

To cite this document: BenchChem. [Part 1: Core Directive & Executive Safety Summary].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562460/docs#part-1-core-directive-executive-safety-
summary]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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